1-(difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-3-amine

• Molecular Formula: C9H8F3N3S
• Molecular Weight: 247.24 g/mol
• IUPAC Name: 1-(difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]pyrazol-3-amine
• InChI: InChI=1S/C9H8F3N3S/c10-7-2-1-6(16-7)5-13-8-3-4-15(14-8)9(11)12/h1-4,9H,5H2,(H,13,14)
• InChI Key: JSAWCRCJRGAGIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1NCC2=CC=C(S2)F)C(F)F

Description

1-(Difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-3-amine is a fluorinated pyrazole derivative characterized by a difluoromethyl group at the 1-position of the pyrazole ring and a 5-fluorothiophen-2-ylmethyl substituent at the 3-amine position. According to , its molecular formula is reported as C₉H₉ClF₃N₃S (Mol. Wt. 283.7, CAS: 1856073-13-6). However, the presence of chlorine (Cl) in the formula is inconsistent with the compound’s systematic name, which suggests the formula should be C₉H₉F₃N₃S (Mol. Wt. 263.25). This discrepancy may indicate an error in the referenced source or an alternative substituent. The compound’s structure combines a pyrazole core with fluorinated and heteroaromatic moieties, likely influencing its physicochemical and biological properties.

Preparation Methods

Multi-Step Synthesis via Diazonium Salt Intermediate

A plausible route involves constructing the pyrazole core followed by difluoromethylation and thiophenyl substitution.

Step 1: Pyrazole Core Formation

• Reactants : 3-Aminopyrazole derivative, halogenating agent (e.g., bromine).
• Conditions : Aqueous or organic solvent (e.g., water, DMF) under acidic conditions.
• Product : 4-Halo-1-methyl-1H-pyrazole-3-amine.

Step 2: Diazonium Salt Formation

• Reagents : Sodium nitrite (NaNO₂), hydrochloric acid.
• Conditions : Low temperature (-5°C to 0°C) to control diazotization.
• Product : Diazonium salt intermediate.

Step 3: Difluoromethylation

• Reagents : Potassium difluoromethyl trifluoroborate (BF₃KCF₂H), Cu₂O.
• Conditions : Acetonitrile, 35–50°C, inert atmosphere.
• Product : 4-Halo-3-(difluoromethyl)-1H-pyrazole.

Step 4: Thiophenyl Substitution

• Reactants : 5-Fluorothiophen-2-ylmethylamine, coupling agent (e.g., EDC/HOBt).
• Conditions : Dichloromethane (DCM) or DMF, room temperature.
• Product : Target compound.

Alternative Route: Condensation-Cyclization

This method leverages α,β-unsaturated esters and methylhydrazine:

Step 1: Substitution/Hydrolysis

• Reactants : α,β-Unsaturated ester, 2,2-difluoroacetyl halide.
• Conditions : Low temperature, acid-binding agent (e.g., triethylamine).
• Product : α-Difluoroacetyl intermediate.

Step 2: Condensation-Cyclization

• Reagents : Methylhydrazine, catalyst (NaI/KI).
• Conditions : Reduced pressure, gradual temperature increase.
• Product : 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid.

Step 3: Amination

• Reactants : Thiophenylmethylamine, activating agent (e.g., SOCl₂).
• Conditions : Anhydrous solvent (e.g., THF), reflux.
• Product : Final compound.

Reaction Mechanisms and Optimization

Difluoromethylation via Copper Catalysis

The reaction of diazonium salts with BF₃KCF₂H proceeds via a radical pathway:

• Diazonium Salt Formation : Ar-N₂⁺Cl⁻ → Ar-N₂⁺.
• Radical Generation : Cu₂O mediates electron transfer to CF₂H⁻.
• C–C Bond Formation : Ar-N₂⁺ + CF₂H → Ar-CF₂H + N₂.

Key Factors :

Parameter	Optimal Value	Impact on Yield
Temperature	35–50°C	Prevents decomposition
Solvent	Acetonitrile	Enhances reactivity
Catalyst Loading	5 mol% Cu₂O	Balances cost and efficiency

Thiophenyl Substitution Strategies

Nucleophilic Aromatic Substitution :

• Reagents : Thiophenylmethylamine, Pd catalyst (e.g., Pd(PPh₃)₄).
• Conditions : DMF, 80°C, K₂CO₃ base.

Coupling Reagents :

• EDC/HOBt : Forms active ester intermediates for amide bond formation.
• Yield : ~70–85% depending on steric hindrance.

Critical Challenges and Solutions

Regioselectivity in Pyrazole Formation

• Issue : Competing cyclization pathways yield undesired isomers.
• Solution : Use excess methylhydrazine and slow temperature ramps.

Stability of Difluoromethyl Group

• Issue : Susceptibility to hydrolysis in acidic/basic conditions.
• Solution : Conduct reactions under anhydrous, inert atmospheres.

Applications and Derivatives

Biological Activity

While direct data for this compound is limited, structurally related difluoromethyl pyrazoles exhibit:

• Enzyme Inhibition : SDHI fungicides (e.g., fluxapyroxad).
• Kinase Inhibition : Potential anticancer activity via p38 MAPK modulation.

Derivative Synthesis

Derivative Type	Reactants/Reagents	Applications
Amides	Thiophenylmethyl isocyanates	Enhanced metabolic stability
Sulfonamides	Sulfonyl chlorides	Bioavailability optimization

Chemical Reactions Analysis

1-(Difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo nucleophilic substitution reactions, where the fluorine atoms may be replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(Difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-3-amine has diverse applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Its unique structure makes it a candidate for studying biological interactions and pathways.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-3-amine involves its interaction with specific molecular targets. The difluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, influencing biological pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrazole Ring

(a) 1-Methyl-5-(Trifluoromethyl)-1H-Pyrazol-3-Amine ()

• Molecular Formula : C₅H₆F₃N₃
• Key Features :
  • Lacks the difluoromethyl and fluorothiophenemethyl groups.
  • Contains a methyl group at the 1-position and a trifluoromethyl group at the 5-position.
  • Simpler structure with lower molecular weight (Mol. Wt. 165.12 vs. ~263.25 for the target compound).

(b) 1-[2-(Difluoromethyl)Pyridin-4-yl]-1H-Pyrazol-3-Amine ()

• Molecular Formula : C₉H₉F₂N₅ (estimated)
• Key Features :
  • Replaces the fluorothiophene moiety with a pyridine ring.
  • Pyridine introduces a basic nitrogen, altering solubility and electronic properties.
• Implications : The pyridine ring may improve water solubility compared to thiophene, which is more hydrophobic.

Variations in the Aromatic Substituent

(a) 1-[(4-Bromophenyl)Methyl]-1H-Pyrazol-3-Amine ()

• Molecular Formula : C₁₀H₁₀BrN₃
• Key Features :
  • Substitutes the fluorothiophene group with a bromophenylmethyl group.
  • Higher molecular weight (252.12) due to bromine.
• Implications : Bromine’s steric bulk and polarizability may enhance halogen bonding but reduce metabolic stability.

(b) 1-[(3-Fluorophenyl)Methyl]-1H-Pyrazol-3-Amine ()

• Molecular Formula : C₁₀H₁₀FN₃
• Key Features :
  • Fluorine is positioned on a phenyl ring instead of a thiophene.
  • Lower molecular weight (191.21) compared to the target compound.

Heterocyclic Core Modifications

(a) 1-(3,3,3-Trifluoropropyl)-1H-Pyrazol-5-Amine ()

• Molecular Formula : C₆H₈F₃N₃
• Key Features :
  • Uses a trifluoropropyl chain instead of aromatic substituents.
  • Flexible alkyl chain may increase conformational freedom.
• Implications : Reduced aromaticity could decrease binding specificity in planar active sites.

Structural Analysis Tools

Crystallographic data for related compounds (e.g., ) highlight the use of SHELX and ORTEP software for refining molecular geometries and visualizing anisotropic displacement ellipsoids. These tools confirm the planar pyrazole core and substituent orientations.

Data Tables

Table 1: Comparative Molecular Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents
Target Compound	C₉H₉F₃N₃S	263.25	Difluoromethyl, 5-fluorothiophene
1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-amine	C₅H₆F₃N₃	165.12	Methyl, trifluoromethyl
1-[(4-Bromophenyl)methyl]-1H-pyrazol-3-amine	C₁₀H₁₀BrN₃	252.12	Bromophenylmethyl
1-[2-(Difluoromethyl)pyridin-4-yl]-1H-pyrazol-3-amine	C₉H₉F₂N₅	237.19	Difluoromethylpyridine

Biological Activity

1-(Difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-3-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

Chemical Formula: C9H9F3N3S
Molecular Weight: 283.70 g/mol
IUPAC Name: 1-(difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]pyrazol-3-amine
Canonical SMILES: C1=CN(N=C1NCC2=CC=C(S2)F)C(F)F

The biological activity of 1-(difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-3-amine is primarily attributed to its interaction with various biological targets. It has been noted to exhibit inhibitory effects on specific enzymes and receptors, which can lead to therapeutic applications in treating various conditions.

Anticancer Activity

Research has indicated that compounds with similar structures to 1-(difluoromethyl)-N-[(5-fluorothiophen-2-yl)methyl]-1H-pyrazol-3-amine possess anticancer properties. A study highlighted the efficacy of pyrazole derivatives in inhibiting tumor growth in vivo, suggesting that this compound may also exhibit similar effects through the modulation of signaling pathways involved in cell proliferation and apoptosis .

Antimicrobial Properties

The compound has shown potential antimicrobial activity against various pathogens. The mechanism involves disrupting bacterial cell wall synthesis and inhibiting key metabolic pathways, which could be beneficial in developing new antibiotics .

Enzyme Inhibition

The compound has been studied for its inhibitory activity against specific enzymes, including those involved in metabolic disorders. For instance, it has been suggested that it may act as an inhibitor of sodium-dependent glucose transporters (SGLTs), which are crucial for glucose absorption in the intestines .

Case Studies and Experimental Data

Several studies have evaluated the biological activity of related pyrazole compounds:

• In Vivo Studies : In a rat model, a derivative of the pyrazole compound demonstrated significant efficacy in modulating calcium levels, indicating potential applications in treating secondary hyperparathyroidism .
• In Vitro Assays : Various assays have shown that the compound exhibits dose-dependent inhibition of cancer cell lines, supporting its potential as an anticancer agent.

Data Table: Summary of Biological Activities

Activity Type	Description	References
Anticancer	Inhibits tumor growth via modulation of signaling pathways
Antimicrobial	Disrupts bacterial metabolism and cell wall synthesis
Enzyme Inhibition	Inhibits sodium-dependent glucose transporters